![molecular formula C14H23Cl2NO2 B4173749 N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride](/img/structure/B4173749.png)
N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride
Overview
Description
N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride, also known as CE-123, is a novel compound that has recently gained attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of phenethylamines and has been found to exhibit promising results in preclinical studies.
Mechanism of Action
The exact mechanism of action of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride is not fully understood. However, it is believed that this compound acts as a selective serotonin reuptake inhibitor (SSRI) and a sigma-1 receptor agonist. By inhibiting the reuptake of serotonin, this compound increases the levels of serotonin in the brain, which can improve mood and alleviate symptoms of depression and anxiety. Additionally, activation of the sigma-1 receptor has been linked to neuroprotective effects and improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal studies. In addition to its antidepressant and anxiolytic effects, this compound has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. This compound has also been shown to increase the levels of acetylcholine, a neurotransmitter that is important for cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride is its high selectivity and potency. This compound has been found to have a high affinity for the sigma-1 receptor and a low affinity for other receptors, which reduces the likelihood of off-target effects. Additionally, this compound has been shown to have a long half-life, which allows for once-daily dosing in animal studies.
One of the limitations of this compound is its lack of clinical data. While preclinical studies have shown promising results, further research is needed to determine the safety and efficacy of this compound in humans. Additionally, the optimal dosage and duration of treatment have not been established.
Future Directions
There are several future directions for research on N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride. One area of interest is the potential use of this compound in the treatment of Alzheimer's disease. This compound has been shown to improve cognitive function and memory in animal studies, and its neuroprotective effects may make it a promising candidate for the treatment of Alzheimer's disease.
Another area of interest is the development of novel sigma-1 receptor agonists based on the structure of this compound. By modifying the structure of this compound, researchers may be able to develop compounds with improved selectivity and potency.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in preclinical studies for its potential therapeutic applications in the treatment of neurological disorders. While further research is needed to determine its safety and efficacy in humans, this compound represents a promising candidate for the development of novel antidepressant and anxiolytic drugs.
Scientific Research Applications
N-(5-chloro-2-ethoxybenzyl)-3-ethoxy-1-propanamine hydrochloride has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. In preclinical studies, this compound has been found to exhibit antidepressant and anxiolytic effects in animal models. Additionally, this compound has been shown to improve cognitive function and memory in animal studies.
Properties
IUPAC Name |
N-[(5-chloro-2-ethoxyphenyl)methyl]-3-ethoxypropan-1-amine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22ClNO2.ClH/c1-3-17-9-5-8-16-11-12-10-13(15)6-7-14(12)18-4-2;/h6-7,10,16H,3-5,8-9,11H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIGKXBXRYXJUSJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCNCC1=C(C=CC(=C1)Cl)OCC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>46.2 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24795104 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.